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Compound of Interest

Compound Name: 2-Bromo-5-methylpyridine

Cat. No.: B020793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular weight and density of 2-
Bromo-5-methylpyridine (CAS No: 3510-66-5), a key intermediate in pharmaceutical and

chemical synthesis. This document outlines its core physicochemical properties, standardized

experimental protocols for their determination, and a logical visualization of the compound's

attributes.

Core Physicochemical Data
The quantitative properties of 2-Bromo-5-methylpyridine are summarized in the table below

for easy reference and comparison.
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Property Value Source

Molecular Weight 172.02 g/mol [1][2][3][4][5]

Molecular Formula C₆H₆BrN [1][2][6][7]

CAS Number 3510-66-5 [2][3][6][7][8]

Predicted Density 1.5 ± 0.1 g/cm³ [9]

Estimated Refractive Index 1.5680 [8]

Melting Point 41-43 °C [3][8]

Boiling Point 95-96 °C at 12.5 mmHg [3][8]

Experimental Protocols
Accurate determination of molecular weight and density is critical for compound

characterization, reaction stoichiometry, and quality control. The following sections detail the

standard methodologies for these measurements.

Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique for determining the molecular weight of a

compound by measuring the mass-to-charge ratio (m/z) of its ions.[6][8]

Methodology:

Sample Ionization: A small sample of 2-Bromo-5-methylpyridine is introduced into the

mass spectrometer and vaporized. The gaseous molecules are then ionized, typically by

bombarding them with a high-energy electron beam. This process removes an electron from

the molecule, forming a positive ion known as the molecular ion (M+).[6][7][10]

Ion Acceleration: The newly formed ions are accelerated by an electric field, imparting them

with the same kinetic energy.[11]

Ion Deflection and Separation: The accelerated ions then pass through a magnetic field,

which deflects them. The degree of deflection is inversely proportional to the mass-to-charge

ratio of the ion; lighter ions are deflected more than heavier ones.[6][10]
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Ion Detection: A detector measures the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum plots ion abundance against the m/z ratio. The

peak with the highest m/z value typically corresponds to the molecular ion (parent peak), and

its value represents the molecular weight of the compound.[6][10]

Density Determination via Gas Pycnometry
Gas pycnometry is a non-destructive technique used to determine the true density of a solid by

measuring its volume via gas displacement.[1][3][4] Helium is often the gas of choice due to its

inert nature and small atomic size, which allows it to penetrate small pores.[3]

Methodology:

Sample Preparation: A precisely weighed sample of solid 2-Bromo-5-methylpyridine is

placed into a sample chamber of a known volume.

System Purging: The system is purged with the analysis gas (e.g., helium) to remove any air

and moisture.

Pressurization: The sample chamber is pressurized to a specific pressure.

Gas Expansion: The gas is then expanded into a second reference chamber of a known

volume.

Pressure Measurement: The pressure in both chambers is allowed to equilibrate, and the

final pressure is recorded.

Volume Calculation: Based on Boyle's Law, the volume of the solid sample is calculated from

the difference in pressure before and after the expansion into the reference chamber.[2]

Density Calculation: The density is then calculated by dividing the mass of the sample by its

measured volume.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical compound and its

fundamental physical properties.
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Physicochemical Properties of 2-Bromo-5-methylpyridine

2-Bromo-5-methylpyridine

Molecular Formula
C₆H₆BrN

has

Density (Predicted)
1.5 ± 0.1 g/cm³

exhibits

CAS Number
3510-66-5

is identified by

Molecular Weight
172.02 g/mol

determines

Click to download full resolution via product page

Compound and its key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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